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Compound of Interest

Compound Name: tert-Butyl hydrogen carbonate

Cat. No.: B1608350

Essential Safety and Handling Guide for tert-
Butyl Hydrogen Carbonate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling tert-butyl hydrogen carbonate. Adherence to these guidelines is
critical for ensuring laboratory safety and minimizing exposure risks.

l. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is fundamental for safely handling tert-butyl hydrogen
carbonate. The following table summarizes the required personal protective equipment.
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PPE Category Specification Rationale

Chemical splash goggles that

meet ANSI Z87.1 standard. A Protects against potential eye
Eye and Face Protection face shield should be worn irritation or damage from

over the goggles when thereis  splashes.

a significant risk of splashes.

Chemical-resistant gloves

(e.g., nitrile rubber). Inspect Provides protection against
Hand Protection gloves prior to use and change  skin contact, which may cause
them immediately if irritation.

contaminated.

A standard laboratory coat
should be worn over personal
clothing. Ensure legs and feet
) ] are covered with long pants Protects skin from accidental
Skin and Body Protection
and closed-toe shoes. For splashes and contact.
larger quantities, a chemical-
resistant apron and sleeves

are recommended.

All work should be conducted
in a certified chemical fume
hood to avoid the generation
and inhalation of vapors or
) ) aerosols.[1] If a fume hood is Prevents inhalation of
Respiratory Protection ) )
not available, a NIOSH- potentially harmful vapors.[1]
approved respirator with an
appropriate cartridge for
organic vapors should be

used.

Il. Quantitative Data

The following table summarizes key quantitative data for tert-butyl hydrogen carbonate.
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Property Value

Molecular Formula CsH1003

Molecular Weight 118.13 g/mol

Appearance Colorless to pale yellow liquid[1]
Density 1.053 g/cm3

Boiling Point 160.1 °C at 760 mmHg

Flash Point 60.1 °C

Note: Occupational exposure limits for tert-butyl hydrogen carbonate have not been formally
established. Therefore, it is crucial to handle this compound with care and minimize any
potential exposure.

lll. Operational Plan: Step-by-Step Handling
Procedures

1. Preparation and Engineering Controls:

e Ensure a certified chemical fume hood is operational before starting any work.

» Verify that an emergency eyewash station and safety shower are readily accessible.

o Assemble all necessary equipment and reagents within the fume hood to minimize
movement of the chemical.

2. Handling:

o Always wear the appropriate PPE as detailed in Section I.

o Work exclusively within a chemical fume hood to prevent the accumulation of vapors in the
breathing zone.[1]

» Avoid direct contact with skin and eyes.

e Do not inhale vapors or aerosols.[1]

» Use only non-sparking tools and equipment, especially when handling larger quantities.

o Keep the container tightly closed when not in use.

3. Storage:
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Store in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, and open flames.

Store separately from incompatible materials such as strong oxidizing agents, acids, and
bases.

Containers should be clearly labeled with the chemical name and any associated hazards.

IV. Spill and Emergency Procedures

1. Small Spills (less than 100 mL):

o Alert personnel in the immediate area.

o Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,
vermiculite, sand, or commercial sorbent pads).

e Do not use combustible materials like paper towels for cleanup.

» Carefully collect the absorbed material using non-sparking tools and place it into a sealed,
labeled container for hazardous waste disposal.

e Clean the spill area with soap and water.

2. Large Spills (greater than 100 mL):

» Evacuate the immediate area and alert others.

« If the spill is flammable, eliminate all ignition sources.

» Contact your institution's emergency response team immediately.

» Do not attempt to clean up a large spill without specialized training and equipment.

3. Personal Exposure:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing and wash it before reuse. Seek medical attention if irritation develops.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.[1]

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1]

V. Disposal Plan

All waste containing tert-butyl hydrogen carbonate must be managed as hazardous waste.
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1. Waste Collection:

e Collect all residual chemical and contaminated materials (e.g., absorbent materials from
spills, used gloves, and other disposable PPE) in a dedicated, clearly labeled, and sealed
waste container.

e The container should be made of a material compatible with tert-butyl hydrogen
carbonate.

e The label should clearly indicate "Hazardous Waste" and "tert-butyl hydrogen carbonate."

2. Storage of Waste:

o Store the hazardous waste container in a designated satellite accumulation area or a central
hazardous waste storage facility.
e Ensure the storage area is well-ventilated and away from incompatible materials.

3. Final Disposal:

» Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

VI. Workflow for Handling tert-Butyl Hydrogen
Carbonate
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Workflow for Handling tert-Butyl Hydrogen Carbonate
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Caption: Logical workflow for the safe handling of tert-Butyl hydrogen carbonate.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1608350?utm_src=pdf-body-img
https://www.benchchem.com/product/b1608350?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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